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Compound of Interest

Compound Name: Ampelopsin F

Cat. No.: B15594473

Introduction

Ampelopsin F, also known as Dihydromyricetin (DHM), is a natural flavonoid predominantly
found in the plant Ampelopsis grossedentata.[1][2] This compound has garnered significant
scientific interest for its wide range of biological activities, including hepatoprotective, anti-
inflammatory, and neuroprotective effects.[2][3] A key mechanism underlying these benefits is
its potent antioxidant activity.[1][3] Ampelopsin F effectively neutralizes harmful free radicals,
which are implicated in the pathogenesis of numerous diseases.[2][4]

These application notes provide detailed protocols for quantifying the antioxidant capacity of
Ampelopsin F using two widely accepted in vitro spectrophotometric methods: the DPPH (2,2-
diphenyl-1-picrylhydrazyl) radical scavenging assay and the ABTS (2,2'-azino-bis(3-
ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay.

Mechanism of Antioxidant Action

Flavonoids like Ampelopsin F exert their antioxidant effects primarily through direct and
indirect mechanisms. The principal direct mechanism is free radical scavenging, where the
hydroxyl groups on the flavonoid structure donate a hydrogen atom or an electron to unstable
free radicals (like DPPHe or ABTSe+), thereby neutralizing them.[5][6][7] This process converts
the highly reactive free radical into a more stable, non-radical species.[6] Indirectly, flavonoids
can also enhance the body's defense system by chelating metal ions that catalyze free radical
formation and by modulating the expression of endogenous antioxidant enzymes.[4][5][8]
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Mechanism of Ampelopsin F Radical Scavenging
Ampelopsin F Free Radical
(Flavonoid-OH) (e.g., DPPHe, ABTSe+)

Less Reactive
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(Flavonoid-Oe)

Neutralized Molecule
(e.g., DPPH-H, ABTS)

1. Preparation

Prepare Ampelopsin F Stock Prepare Assay Reagent
and Serial Dilutions (DPPH or ABTSe+ Solution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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